Cas no 4278-13-1 (2-(1H-Imidazol-2-yl)benzoic acid hydrochloride)
2-(1H-Imidazol-2-yl)benzoic acid hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-(1H-IMIDAZOL-2-YL)-BENZOIC ACID HCL
- 2-(1H-imidazol-2-yl)benzoic acid hydrochloride
- benzoic acid,2-(1h-imidazol-2-yl)-,hydrochloride
- 2-(1H-Imidazol-2-yl)benzoic acid hydrochloride
-
- MDL: MFCD09908851
- Inchi: 1S/C10H8N2O2.ClH/c13-10(14)8-4-2-1-3-7(8)9-11-5-6-12-9;/h1-6H,(H,11,12)(H,13,14);1H
- InChI Key: VHBHOFCCXQFQCL-UHFFFAOYSA-N
- SMILES: Cl.OC(C1C=CC=CC=1C1=NC=CN1)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 220
- Topological Polar Surface Area: 66
2-(1H-Imidazol-2-yl)benzoic acid hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM416332-250mg |
2-(1H-IMIDAZOL-2-YL)-BENZOIC ACID HCL |
4278-13-1 | 95%+ | 250mg |
$285 | 2023-01-19 | |
| Chemenu | CM416332-500mg |
2-(1H-IMIDAZOL-2-YL)-BENZOIC ACID HCL |
4278-13-1 | 95%+ | 500mg |
$298 | 2023-01-19 | |
| Chemenu | CM416332-1g |
2-(1H-IMIDAZOL-2-YL)-BENZOIC ACID HCL |
4278-13-1 | 95%+ | 1g |
$309 | 2023-01-19 | |
| Alichem | A069004398-5g |
2-(1H-Imidazol-2-yl)benzoic acid hydrochloride |
4278-13-1 | 95% | 5g |
$1093.44 | 2023-09-01 | |
| Alichem | A069004398-10g |
2-(1H-Imidazol-2-yl)benzoic acid hydrochloride |
4278-13-1 | 95% | 10g |
$1591.92 | 2023-09-01 | |
| Alichem | A069004398-25g |
2-(1H-Imidazol-2-yl)benzoic acid hydrochloride |
4278-13-1 | 95% | 25g |
$2787.20 | 2023-09-01 | |
| Enamine | EN300-262063-0.05g |
2-(1H-imidazol-2-yl)benzoic acid hydrochloride |
4278-13-1 | 95% | 0.05g |
$62.0 | 2024-06-18 | |
| Enamine | EN300-262063-0.1g |
2-(1H-imidazol-2-yl)benzoic acid hydrochloride |
4278-13-1 | 95% | 0.1g |
$92.0 | 2024-06-18 | |
| Enamine | EN300-262063-0.25g |
2-(1H-imidazol-2-yl)benzoic acid hydrochloride |
4278-13-1 | 95% | 0.25g |
$131.0 | 2024-06-18 | |
| Enamine | EN300-262063-0.5g |
2-(1H-imidazol-2-yl)benzoic acid hydrochloride |
4278-13-1 | 95% | 0.5g |
$207.0 | 2024-06-18 |
2-(1H-Imidazol-2-yl)benzoic acid hydrochloride Related Literature
-
Keqing Gao,Xiaotian Liu,Zhuang Wang,Chenghao Liang,Yueping Xiong RSC Adv., 2016,6, 42447-42451
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 2-(1H-Imidazol-2-yl)benzoic acid hydrochloride
Introduction to 2-(1H-Imidazol-2-yl)benzoic acid hydrochloride (CAS No. 4278-13-1) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry
2-(1H-Imidazol-2-yl)benzoic acid hydrochloride, identified by the Chemical Abstracts Service registry number 4278-13-1, is a heterocyclic organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and versatile biological activities. This compound, a hydrochloride salt of 2-(1H-imidazol-2-yl)benzoic acid, features a benzoic acid core linked to an imidazole ring, which endows it with potential interactions with various biological targets. The imidazole moiety, in particular, is well-known for its role as a pharmacophore in numerous bioactive molecules, while the benzoic acid component contributes to its solubility and metabolic stability.
The structural motif of 2-(1H-imidazol-2-yl)benzoic acid hydrochloride positions it as a promising candidate for drug discovery and development. The combination of the benzoic acid scaffold and the imidazole ring creates a molecular framework that can engage with multiple biological pathways, making it a valuable scaffold for designing novel therapeutic agents. Recent studies have highlighted its potential in modulating inflammatory responses, oxidative stress, and enzymatic activities, which are critical factors in various diseases.
In the realm of medicinal chemistry, 2-(1H-imidazol-2-yl)benzoic acid hydrochloride has been investigated for its ability to interact with receptors and enzymes involved in metabolic disorders, neurodegenerative diseases, and cancer. The imidazole ring, known for its ability to form hydrogen bonds and coordinate with metal ions, enhances the compound's binding affinity to biological targets. This property has been exploited in the design of small-molecule inhibitors targeting enzymes such as cyclooxygenases (COX), lipoxygenases (LOX), and kinases, which play pivotal roles in inflammation and cell signaling.
Recent advancements in computational chemistry have further elucidated the binding modes of 2-(1H-imidazol-2-yl)benzoic acid hydrochloride with various protein targets. Molecular docking studies have revealed that the compound can effectively bind to the active sites of COX-2 and LOX enzymes, thereby inhibiting their catalytic activity. These findings align with experimental observations where 2-(1H-imidazol-2-yl)benzoic acid hydrochloride has demonstrated anti-inflammatory properties comparable to known therapeutic agents. The hydrochloride salt form enhances the compound's solubility, facilitating its use in pharmaceutical formulations and improving bioavailability.
The pharmaceutical industry has shown interest in 2-(1H-imidazol-2-yl)benzoic acid hydrochloride due to its potential as a lead compound for drug development. Its structural features make it amenable to modifications that can enhance its pharmacokinetic properties while maintaining or improving its biological activity. For instance, derivatization of the imidazole ring or introduction of additional functional groups on the benzoic acid moiety can fine-tune its interactions with biological targets. Such modifications are crucial for optimizing drug candidates for clinical translation.
Preclinical studies have begun to explore the therapeutic potential of 2-(1H-imidazol-2-yl)benzoic acid hydrochloride in models of chronic inflammation and degenerative diseases. Initial results suggest that it may have protective effects against oxidative damage by scavenging reactive oxygen species (ROS). This antioxidant activity is particularly relevant in conditions such as Alzheimer's disease, Parkinson's disease, and atherosclerosis, where oxidative stress contributes significantly to pathogenesis. The compound's ability to modulate redox signaling pathways makes it an attractive candidate for further investigation.
In addition to its anti-inflammatory and antioxidant properties, 2-(1H-imidazol-2-yl)benzoic acid hydrochloride has shown promise in cancer research. Studies have demonstrated that it can inhibit the proliferation of certain cancer cell lines by interfering with key signaling pathways involved in cell growth and survival. The imidazole ring is particularly important in these interactions, as it can mimic natural substrates or inhibitors of enzymes such as cyclin-dependent kinases (CDKs). By disrupting these pathways, 2-(1H-imidazol-2-yl)benzoic acid hydrochloride may induce apoptosis or cell cycle arrest in cancer cells.
The synthesis of 2-(1H-imidazol-2-yl)benzoic acid hydrochloride involves well-established organic chemistry techniques, including condensation reactions between imidazole derivatives and benzoic acid precursors. Advances in synthetic methodologies have enabled the production of this compound with high purity and yield, making it more accessible for research purposes. Scalability remains a key consideration for industrial applications, but current synthetic routes are promising for large-scale production.
The safety profile of CAS No 4278-13-1, represented by hydrochloride salt form, has been assessed through preliminary toxicology studies. These studies indicate that the compound is well-tolerated at moderate doses but may exhibit mild hepatotoxicity at higher concentrations. Further investigations are needed to fully characterize its safety profile before clinical trials can be initiated. However, these preliminary findings suggest that hydrochloride salt form is unlikely to pose significant risks if used appropriately.
The versatility of CAS No 4278-13-1 extends beyond its applications in drug discovery; it also serves as a valuable tool in chemical biology research. Its ability to interact with biological targets allows researchers to probe mechanisms underlying various diseases without relying on complex synthetic scaffolds. This makes it an ideal candidate for use in high-throughput screening assays aimed at identifying new therapeutic agents.
The future prospects for CAS No 4278-13-1 are promising given its multifaceted biological activities and structural features suitable for medicinal chemistry optimization. Ongoing research efforts are focused on elucidating its mechanism of action across different disease models and exploring novel derivatives that may enhance its therapeutic efficacy while minimizing side effects. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into clinical applications.
4278-13-1 (2-(1H-Imidazol-2-yl)benzoic acid hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)